molecular formula C9H11NO2 B8349912 3-Ethyl-4-nitroso-5-methylphenol

3-Ethyl-4-nitroso-5-methylphenol

Cat. No.: B8349912
M. Wt: 165.19 g/mol
InChI Key: LRGUEEDDHQHBPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-4-nitroso-5-methylphenol is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11NO2

Molecular Weight

165.19 g/mol

IUPAC Name

3-ethyl-5-methyl-4-nitrosophenol

InChI

InChI=1S/C9H11NO2/c1-3-7-5-8(11)4-6(2)9(7)10-12/h4-5,11H,3H2,1-2H3

InChI Key

LRGUEEDDHQHBPE-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=CC(=C1)O)C)N=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

102 g (749 mmol) of 3-ethyl-5-methylphenol are introduced into 600 ml of ethanol. While stirring vigorously, 600 ml of concentrated hydrochloric acid are added dropwise, keeping the reaction vessel at room temperature by cooling. The reaction mixture is then cooled to 0° C. At this temperature, 77.5 g (1123.5 mmol) of sodium nitrite in 78 ml of deionised water are added dropwise. The resulting mixture is then stirred at 5° C. for 2 hours and subsequently poured into 3 liters of ice-water, when the title compound crystallises out. It is filtered off, washed several times with ice-water and recrystallised from methanol. Yield 88.7 g (71.8% of theory); melting point 138° C. (with decomposition).
Quantity
102 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
reactant
Reaction Step One
Quantity
600 mL
Type
reactant
Reaction Step Two
Quantity
77.5 g
Type
reactant
Reaction Step Three
Name
Quantity
78 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
3 L
Type
reactant
Reaction Step Four

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